Cas no 2227199-12-2 (tert-butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate;hydrochloride)

• Product Name: tert-butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate;hydrochloride
• CAS No: 2227199-12-2
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.79
• MDL: MFCD31704987
• CID: 5095866
• PubChem ID: 135394115
• Update Time: 2026-03-02

tert-butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((1r,4r)-4-amino-1-methylcyclohexyl)carbamate hydrochloride
• tert-butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate
• tert-butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate;hydrochloride
• CS-0185109
• tert-butyl N-[trans-4-amino-1-methylcyclohexyl]carbamate hydrochloride
• trans-4-Amino-1-(Boc-amino)-1-methylcyclohexane HCl
• SY321199
• tert-Butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate hydrochloride
• Rel-tert-butyl ((1r,4r)-4-amino-1-methylcyclohexyl)carbamate hydrochloride
• 2227199-12-2
• cis-4-Amino-1-(Boc-amino)-1-methylcyclohexane HCl
• tert-butyl trans-N-(4-amino-1-methyl-cyclohexyl)carbamate;hydrochloride
• tert-butyl N-[(1s,4s)-4-amino-1-methylcyclohexyl]carbamate hydrochloride
• Rel-tert-butyl ((1s,4s)-4-amino-1-methylcyclohexyl)carbamate hydrochloride
• (1S,4S)-4-Amino-1-(Boc-amino)-1-methylcyclohexane HCl
• CS-0185110
• tert-Butyl trans-N-(4-amino-1-methyl-cyclohexyl)carbamate hydrochloride
• Tert-butyl N-(4-amino-1-methylcyclohexyl)carbamate;hydrochloride
• MFCD31704987
• t-Butyl cis-N-(4-amino-1-methyl-cyclohexyl)carbamate hydrochloride
• starbld0011977
• D84803
• P19998
• AS-78646
• AS-84528
• 2231665-64-6
• cis-1-(Boc-amino)-1-methylcyclohexane-4-amine Hydrochloride

• MDL： MFCD31704987
• Inchi： 1S/C12H24N2O2.ClH/c1-11(2,3)16-10(15)14-12(4)7-5-9(13)6-8-12;/h9H,5-8,13H2,1-4H3,(H,14,15);1H/t9-,12+;
• InChI Key： XPDXPOIMKCDYNY-PTJGOQBISA-N
• SMILES： N([C@]1(CC[C@@H](N)CC1)C)C(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų